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Compound of Interest

Compound Name: m-PEG17-acid

Cat. No.: B8004987

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
disposal of m-PEG17-acid. The information presented is intended for professionals in research
and drug development who may work with this compound. This guide synthesizes available
safety data and provides an overview of relevant experimental protocols for safety assessment.

Chemical and Physical Properties

m-PEG17-acid is a monodisperse polyethylene glycol (PEG) derivative with a terminal
methoxy group and a carboxylic acid functional group. Its hydrophilic nature makes it a
valuable linker in bioconjugation and drug delivery applications. A summary of its key physical
and chemical properties is presented in Table 1.
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2,5,8,11,14,17,20,23,26,29,32,

35,38,41,44,47,50-

heptadecaoxatripentacontan-

[1]

53-oic acid
CAS Number 2346581-96-0 [11121[31[4]
Molecular Formula C36H72019
Molecular Weight 809 g/mol
Appearance White solid / powder
Solubility Soluble in water
Purity >95% - 98%
Storage Temperature -20°C

Hazard Identification and Toxicological Profile

According to available Safety Data Sheets (SDS), m-PEG17-acid is not classified as a
hazardous substance or mixture. However, it is important to note that the chemical, physical,
and toxicological properties of this specific compound have not been thoroughly investigated.

Polyethylene glycols (PEGS) in general are considered to have a low order of toxicity. They are
characterized by low acute and chronic toxicities and are generally not irritating to the skin or
eyes. However, some studies suggest that low-molecular-weight oligomers of ethylene glycol
may exhibit toxicity at high concentrations.

A comprehensive toxicological assessment of m-PEG17-acid would involve a battery of tests
to evaluate its potential for acute toxicity, skin and eye irritation, sensitization, cytotoxicity, and
genotoxicity. While specific data for m-PEG17-acid is not readily available, the following
sections outline the standard experimental protocols for such assessments.

Handling and Storage
Personal Protective Equipment (PPE)
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As a standard practice for handling any chemical in a laboratory setting, appropriate personal
protective equipment should be worn.

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: Not required under normal use conditions with adequate ventilation.

Safe Handling Procedures

e Handle in a well-ventilated area.
e Avoid contact with skin and eyes.
¢ Avoid formation of dust and aerosols.

e Wash hands thoroughly after handling.

Storage Conditions

o Store in a tightly closed container in a dry and well-ventilated place.
 Recommended storage temperature is -20°C.
» Incompatible materials include strong oxidizing agents, strong bases, and strong acids.

Accidental Release and Disposal
Spill Cleanup

In the event of a spill, follow these general procedures:
 |solate the area: Prevent unprotected personnel from entering the spill area.
o Ventilate the area: If the spill is in a poorly ventilated space, ensure adequate ventilation.

o Contain the spill: Use an inert absorbent material such as sand, earth, or vermiculite to
contain the spill. Do not use combustible materials like paper towels for large spills of acidic
substances.
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e Collect the residue: Carefully sweep or scoop up the absorbed material and place it into a
suitable, closed container for disposal.

o Decontaminate the area: Clean the spill area with soap and water.

For acid spills, it is recommended to neutralize the spill with a suitable agent like sodium
bicarbonate before cleanup.

Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the product to enter drains.

Experimental Protocols for Safety Assessment

The following are detailed methodologies for key experiments that would be conducted to
assess the safety of m-PEG17-acid.

Acute Oral Toxicity - Fixed Dose Procedure (Adapted
from OECD Guideline 420)

This study provides information on the hazardous properties of a substance following a single
oral administration.

Test System: Typically, female rats are used. A total of five animals are normally used for
each dose level investigated.

e Dosing: The substance is administered in a single dose by gavage. The initial dose is
selected based on a sighting study, with fixed doses of 5, 50, 300, and 2000 mg/kg body
weight.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.

o Endpoint: The study identifies the dose that produces evident toxicity or mortality, allowing
for classification according to the Globally Harmonized System (GHS).
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In Vitro Cytotoxicity (Adapted from ISO 10993-5)

This test assesses the potential of a substance to cause damage to cells in culture.
o Test System: A suitable mammalian cell line, such as L929 mouse fibroblasts, is used.
o Methodology:

o An extract of the test material is prepared using a suitable solvent (e.g., cell culture
medium).

o Sub-confluent monolayers of the cells are exposed to various concentrations of the extract
for 24 hours.

o Cell viability is assessed using a quantitative method, such as the MTT assay, which
measures cellular metabolic activity.

o Endpoint: A material is considered cytotoxic if it results in a cell viability of less than 70%
compared to a negative control.

Bacterial Reverse Mutation Test (Ames Test) (Adapted
from OECD Guideline 471)

This assay is used to detect the potential of a substance to cause gene mutations.

» Test System: Histidine-requiring strains of Salmonella typhimurium and a tryptophan-
requiring strain of Escherichia coli are used.

o Methodology:

o The bacterial strains are exposed to the test substance at various concentrations, both
with and without a metabolic activation system (S9 mix).

o The bacteria are then plated on a minimal agar medium lacking the required amino acid.

o Endpoint: A positive result is indicated by a significant, dose-dependent increase in the
number of revertant colonies (colonies that have mutated and can now synthesize the
required amino acid) compared to the solvent control.
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In Vitro Mammalian Chromosome Aberration Test
(Adapted from OECD Guideline 473)

This test identifies substances that cause structural damage to chromosomes in cultured

mammalian cells.

o Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or
human peripheral blood lymphocytes, are used.

o Methodology:

o Cell cultures are exposed to the test substance at a minimum of three concentrations, both
with and without metabolic activation.

o After an appropriate incubation period, the cells are treated with a substance that arrests

them in metaphase.

o The chromosomes are then harvested, stained, and analyzed microscopically for

structural aberrations.

o Endpoint: The substance is considered to be a clastogen if it induces a statistically
significant, dose-dependent increase in the number of cells with chromosomal aberrations.

Visualizations

The following diagrams illustrate key conceptual frameworks related to the safety and handling
of chemical compounds in a research setting.
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Risk Assessment and Control
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Caption: A cyclical workflow for laboratory safety management.
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Chemical Spill Response
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Caption: A decision-making workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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